Cas no 315240-91-6 (2-((Furan-2-ylmethylene)hydrazono)-5-(3-nitrobenzyl)-3-phenylthiazolidin-4-one)

• Product Name: 2-((Furan-2-ylmethylene)hydrazono)-5-(3-nitrobenzyl)-3-phenylthiazolidin-4-one
• CAS No: 315240-91-6
• MF: C₂₁H₁₆N₄O₄S
• MW: 420.441143035889
• CID: 5741256
• PubChem ID: 9592231
• Update Time: 2026-03-11

2-((Furan-2-ylmethylene)hydrazono)-5-(3-nitrobenzyl)-3-phenylthiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(Furan-2-ylmethylene-hydrazono)-5-(3-nitro-benzyl)-3-phenyl-thiazolidin-4-one
• AKOS000524152
• SMR000174966
• 315240-91-6
• 2-((Furan-2-ylmethylene)hydrazono)-5-(3-nitrobenzyl)-3-phenylthiazolidin-4-one
• CHEMBL3191567
• MLS000561795
• 2-Furancarboxaldehyde, 2-[5-[(3-nitrophenyl)methyl]-4-oxo-3-phenyl-2-thiazolidinylidene]hydrazone

• MDL： MFCD01033333
• Inchi： 1S/C21H16N4O4S/c26-20-19(13-15-6-4-9-17(12-15)25(27)28)30-21(23-22-14-18-10-5-11-29-18)24(20)16-7-2-1-3-8-16/h1-12,14,19H,13H2/b22-14+,23-21+
• InChI Key： ZZZFFCFVIRGLEX-ROAQJCPQSA-N
• SMILES： S1/C(=N/N=C/C2=CC=CO2)/N(C2C=CC=CC=2)C(C1CC1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 420.08922618g/mol
• Monoisotopic Mass: 420.08922618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 597.3±48.0 °C(Predicted)
• pka: -0.94±0.40(Predicted)

Additional information on 2-((Furan-2-ylmethylene)hydrazono)-5-(3-nitrobenzyl)-3-phenylthiazolidin-4-one

Research Brief on 2-((Furan-2-ylmethylene)hydrazono)-5-(3-nitrobenzyl)-3-phenylthiazolidin-4-one (CAS: 315240-91-6)

Recent studies on the compound 2-((Furan-2-ylmethylene)hydrazono)-5-(3-nitrobenzyl)-3-phenylthiazolidin-4-one (CAS: 315240-91-6) have highlighted its potential as a promising candidate in the field of medicinal chemistry. This thiazolidin-4-one derivative has garnered attention due to its unique structural features and biological activities, particularly in antimicrobial and anticancer applications. The compound's synthesis and pharmacological evaluation have been the focus of several research groups, aiming to explore its mechanism of action and therapeutic potential.

The structural motif of thiazolidin-4-one is well-known for its diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of a furan-2-ylmethylene hydrazone moiety and a 3-nitrobenzyl group in this compound enhances its reactivity and interaction with biological targets. Recent in vitro studies have demonstrated its efficacy against a range of bacterial and fungal pathogens, with notable activity against drug-resistant strains. Additionally, preliminary cytotoxicity assays have shown selective inhibition of cancer cell lines, suggesting its potential as a chemotherapeutic agent.

One of the key findings from recent research is the compound's ability to modulate key enzymatic pathways involved in microbial virulence and cancer progression. For instance, it has been shown to inhibit bacterial biofilm formation and disrupt fungal cell wall synthesis. In cancer models, the compound appears to induce apoptosis through the activation of intrinsic pathways, as evidenced by caspase-3 activation and mitochondrial membrane depolarization. These findings underscore the compound's multifaceted mechanism of action, which could be leveraged for the development of novel therapeutics.

Despite these promising results, further studies are needed to fully elucidate the compound's pharmacokinetic and pharmacodynamic profiles. Challenges such as solubility, bioavailability, and potential toxicity must be addressed to advance its clinical application. Current efforts are focused on structural optimization and formulation strategies to improve its drug-like properties. Collaborative research initiatives are also exploring its synergistic effects with existing antimicrobial and anticancer agents to enhance therapeutic outcomes.

In conclusion, 2-((Furan-2-ylmethylene)hydrazono)-5-(3-nitrobenzyl)-3-phenylthiazolidin-4-one represents a compelling area of research in medicinal chemistry. Its broad-spectrum biological activities and unique structural attributes make it a valuable candidate for further investigation. Continued research efforts will be crucial in translating these preclinical findings into clinically viable treatments, addressing unmet medical needs in infectious diseases and oncology.